N-(3-chloro-2-methylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H12ClN3OS2/c1-7-9(13)4-3-5-10(7)14-11(17)6-18-12-16-15-8(2)19-12/h3-5H,6H2,1-2H3,(H,14,17)
• InChI Key: RVAWLCXQZBBDDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CSC2=NN=C(S2)C
• Molecular Formula: C12H12ClN3OS2
• Molecular Weight: 313.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide, also known as CMPTA, is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in a variety of applications, including as a tool for studying the mechanisms of certain biological processes.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide involves its ability to bind to the active site of acetylcholinesterase and butyrylcholinesterase, thereby inhibiting their activity. This leads to an increase in the concentration of acetylcholine in the synaptic cleft, which can enhance neurotransmission and improve cognitive function.
Biochemical and Physiological Effects:
In addition to its effects on cholinesterase activity, N-(3-chloro-2-methylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has also been shown to have other biochemical and physiological effects. For example, this compound has been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-2-methylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide in lab experiments is its specificity for cholinesterase inhibition, which allows researchers to study the effects of acetylcholine on various biological processes. However, one limitation of this compound is its potential toxicity, which must be carefully monitored in experimental settings.

Future Directions

There are several potential future directions for research on N-(3-chloro-2-methylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide. One area of interest is its potential use as a treatment for neurodegenerative diseases, such as Alzheimer's disease, which are characterized by cholinergic dysfunction. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound, as well as its potential toxicity in vivo.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide involves several steps, starting with the reaction of 3-chloro-2-methylphenol with thionyl chloride to produce 3-chloro-2-methylphenyl chloride. This compound is then reacted with 5-methyl-1,3,4-thiadiazol-2-thiol in the presence of a base to produce N-(3-chloro-2-methylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has been used in a number of scientific research applications, including as a tool for studying the mechanisms of certain biological processes. Specifically, this compound has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine.